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Get Quote

The table below summarizes the fundamental storage and handling parameters for NVP-AEW541.

Parameter Specification

Physical Form White to off-white/beige powder [1] [2]

Purity ≥98% (HPLC) [1]

Recommended Storage Temperature 2-8°C [1] [3] or -20°C [2]

Storage Condition Desiccate [3]

Solubility (DMSO) ~2 mg/mL to 88 mg/mL (approximately 4.5 - 200 mM) [1] [2]

Solubility (Water) <1 mg/mL (practically insoluble) [2]

Molecular Weight 439.55 g/mol [1] [2]

CAS Number 475489-16-8 [1] [3]

Troubleshooting Common Issues

Here are solutions to common problems researchers might encounter:
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Problem: Poor solubility in aqueous buffers.

Solution: NVP-AEW541 has very low solubility in water. Always prepare a stock solution in
100% DMSO first [2]. For in vivo studies, a recommended vehicle is 30% PEG400 + 0.5%
Tween80 + 5% propylene glycol [2].

Problem: Precipitation upon dilution from DMSO stock.

Solution: Ensure the final DMSO concentration in your assay is low (typically <0.5-1%) [2].

Warm the stock solution at 37°C and briefly sonicate it before dilution to improve solubility [3].

Problem: Compound degradation or loss of activity over time.

Solution: Adhere strictly to the storage temperature. For long-term storage (several months),

keep the powder desiccated at -20°C. Stock solutions in DMSO are best used immediately but
can be stored at -80°C for up to 6 months [2].

Problem: Inconsistent results in cellular assays.

Solution: Confirm the concentration of your stock solution. Note that NVP-AEW541, while
selective for IGF-1R at the cellular level, also inhibits the Insulin Receptor (InsR) in cell-free

assays [1] [2]. Consider this potential off-target effect in your experimental interpretation.

Experimental Protocols

Protocol 1: Preparing a Stock Solution for In Vitro Assays

This protocol outlines the steps for creating a DMSO stock solution suitable for cell-based experiments.

Equilibration: Remove the vial from the refrigerator or freezer and allow it to warm to room
temperature before opening to prevent condensation [3].

Weighing: Accurately weigh the desired amount of NVP-AEW541 powder.
Dissolution: Add the appropriate volume of pure, anhydrous DMSO to achieve your target

concentration (e.g., 10-100 mM).
Solubilization: If the powder does not dissolve completely, warm the tube gently at 37°C and shake

it in an ultrasonic water bath for a short period [3].
Aliquoting and Storage: Vortex the solution to ensure homogeneity. Aliquot the stock solution into

single-use vials to avoid repeated freeze-thaw cycles. Store aliquots at -20°C or -80°C [2] [3].
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Protocol 2: Cell-Based Proliferation Assay (Adapted from
Supplier Data)

This is a general protocol for assessing the anti-proliferative effects of NVP-AEW541 [2].

Cell Seeding: Seed cells (e.g., 3,000-6,000 cells per well) in a 96-well plate with 100 μL of culture
medium.

Incubation: Allow cells to adhere for 24 hours.
Dosing: Add prepared serial dilutions of NVP-AEW541 to the wells. Include a vehicle control (DMSO

at the same final concentration).
Incubation: Incubate the cells for 72 hours.

Analysis: Fix the cells with glutaraldehyde and stain with Methylene Blue (or use an MTS/MTT
assay). Measure the absorbance to quantify cell proliferation.

Workflow Diagram: From Storage to Assay

The diagram below illustrates the logical workflow for handling NVP-AEW541 in a typical experiment.
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If needed

Proceed to Biological Assay
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Basic Storage & Handling Specifications]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b517365#nvp-aew541-stability-

storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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